Cas no 112-61-8 (Methyl stearate)

Methyl stearate Properties

Names and Identifiers

• Methyl stearate
• C18
• C18:0 METHYL ESTER
• Methyl ester stearic acid
• METHYL N-OCTANDECANOATE
• METHYL OCTADECANOATE
• OCTADECANOIC ACID METHYL ESTER
• STEARIC ACID METHYL ESTER
• Emery 2218
• Kemester 4516
• Kemester 9018
• Kemester 9718
• Metholene 2218
• Methyl ester of octadecanoic acid
• Methyl n-octadecanoate
• Methyl Stearate [Standard Material for GC]
• Methyl octadecanoate (Methyl stearate)
• Methyl stearate solution
• 3-Aminobenzoic acid
• Mehtyl Stearate
• Methyl octadec
• Methyl octadecanoate,Stearic acid methyl ester
• Methyl stearate, mixture of homologs
• METHYLSTEARAT
• emery2218
• kemester9718
• kemester9018
• metholene2218
• Octadecanoic acid, methyl ester
• Stearic acid, methyl ester
• n-Octadecanoic acid methyl ester
• OCTADECANOIC ACID,METHYL ESTER
• METHYLSTEARATE
• 8D4NXF3ZH7
• n-Octadecanoic acid, methyl ester
• HPEUJPJOZXN
• HPEUJPJOZXNMSJ-UHFFFAOYS
• Stearic acid methyl ester
• Methyl (Z)-9-octadecenoate
• n-Octadecanoic acid methyl ester
• +Expand

• MDL： MFCD00009005
• InChIKey： HPEUJPJOZXNMSJ-UHFFFAOYSA-N
• Inchi： 1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1786213

Computed Properties

• Exact Mass: 298.28700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 17
• Monoisotopic Mass: 298.287180451 g/mol
• Heavy Atom Count: 21
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 298.5

Experimental Properties

• LogP: 6.42090
• PSA: 26.30000
• Merck: 14,8804
• Refractive Index: 1.4241 (estimate)
• Water Partition Coefficient: Soluble in chloroform. Insoluble in water.
• Boiling Point: 181-182 °C/4 mmHg(lit.)
• Melting Point: 37-41 °C (lit.)
• Vapor Pressure: 1.35e-05 mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992)
• Color/Form: Liquid to semisolid.
• Solubility: Insoluble in water, soluble in ether and alcohol.
• Density: 0,84 g/cm3
• Refractive Index: Index of refraction: 1.4367 @ 40 °C

Methyl stearate Security Information

• Symbol: GHS05
• RTECS：WI4460000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R40
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Storage Condition：−20°C
• Risk Phrases： 40
• Signal Word：Danger
• TSCA：Yes

Methyl stearate Customs Data

• HS CODE：2915709000
• Customs Data：

  China Customs Code:

  2915709000

  Overview:

  2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Content of stearic acid and palmitic acid

  Summary:

  2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances